Cas no 727352-16-1 (Benzenepropanamine, 4-ethoxy-N-methyl- (9CI))

• Product name: Benzenepropanamine, 4-ethoxy-N-methyl- (9CI)
• CAS No: 727352-16-1
• MF: C₁₂H₁₉NO
• MW: 193.28536
• CID: 1022925
• PubChem ID: 17911005

Benzenepropanamine, 4-ethoxy-N-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine, 4-ethoxy-N-methyl- (9CI)
• 3-(4-ethoxyphenyl)-N-methylpropan-1-amine
• 727352-16-1
• DTXSID10591570
• AKOS005265832
• SCHEMBL7032991
• BENZENEPROPANAMINE, 4-ETHOXY-N-METHYL-
• DB-285449

• Inchi： InChI=1S/C12H19NO/c1-3-14-12-8-6-11(7-9-12)5-4-10-13-2/h6-9,13H,3-5,10H2,1-2H3
• InChI Key： BBGJEBPHSFKYPX-UHFFFAOYSA-N
• SMILES： CCOC1=CC=C(C=C1)CCCNC

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų
• XLogP3: 2.4